Cas no 2229354-48-5 (tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate
• CAS No: 2229354-48-5
• MF: C₁₅H₂₆F₂N₂O₂
• MW: 304.375951290131
• CID: 6082980
• PubChem ID: 165715195
• Update Time: 2025-05-20

tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate
• tert-butyl 4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-3-methylpiperidine-1-carboxylate
• EN300-1899114
• 2229354-48-5

• Inchi： 1S/C15H26F2N2O2/c1-10-7-19(12(20)21-13(2,3)4)6-5-11(10)14(9-18)8-15(14,16)17/h10-11H,5-9,18H2,1-4H3
• InChI Key： XPFVEPRVQVWOKL-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1CCN(C(=O)OC(C)(C)C)CC1C)F

Computed Properties

• Exact Mass: 304.19623440g/mol
• Monoisotopic Mass: 304.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate

tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate (CAS No. 2229354-48-5)

The compound tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate, with the CAS registry number 2229354-48-5, is a complex organic molecule that has garnered attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclopropane ring with fluorine substituents, and a piperidine ring. The presence of these functional groups makes it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. The cyclopropane ring, known for its strain-induced reactivity, plays a crucial role in modulating the compound's pharmacokinetic properties. Additionally, the tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. These features make it an attractive candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and ring-forming processes. The use of fluorinated intermediates has been shown to improve the efficiency of these reactions, as demonstrated in recent publications. Researchers have also explored the use of catalytic methods to streamline the synthesis process, reducing costs and minimizing environmental impact.

The pharmacological activity of this compound has been studied in vitro and in vivo models. Initial findings suggest that it exhibits moderate activity against certain enzyme targets, making it a promising lead compound for further optimization. Ongoing research is focused on understanding its mechanism of action and identifying potential therapeutic applications.

In conclusion, tert-butyl 4-1-(aminomethyl)-2,2-difluorocyclopropyl-3-methylpiperidine-1-carboxylate (CAS No. 2229354-48-5) represents a significant advancement in organic synthesis and drug discovery. Its unique structure and bioactive properties position it as a valuable tool for researchers in both academia and industry. As new insights emerge from ongoing studies, this compound is expected to contribute to the development of innovative therapeutic agents.